Ethyl 2-chloro-(3-nitrophenyl)acetate

• Molecular Formula: C10H10ClNO4
• Molecular Weight: 243.64 g/mol
• IUPAC Name: ethyl 2-chloro-2-(3-nitrophenyl)acetate
• InChI: InChI=1S/C10H10ClNO4/c1-2-16-10(13)9(11)7-4-3-5-8(6-7)12(14)15/h3-6,9H,2H2,1H3
• InChI Key: NYXXSAXDDGGLQF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C1=CC(=CC=C1)[N+](=O)[O-])Cl

Description

Ethyl 2-chloro-(3-nitrophenyl)acetate is a useful research compound. Its molecular formula is C10H10ClNO4 and its molecular weight is 243.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 97 g of ethyl 3-nitromandelate and 69 ml of thionyl chloride is stirred overnight at room temperature. Then a few drops of pyridine are added. After the evolution of gas has ceased, the mixture is stirred for about 2 hours at 100° C. Excess thionyl chloride is evaporated off in a water jet vacuum and the reaction mixture is distilled in a high vacuum. The title compound (b) is obtained in the form of a yellow oil with b.p. 134° C. at 0.06 mbar and with an Rf value of 0.5 on thin-layer silica gel plates in a methylene chloride system.